Tert-butyl N-[[4-(aminomethyl)-1,3-thiazol-2-yl]methyl]carbamate

• IUPAC Name: tert-butyl N-[[4-(aminomethyl)-1,3-thiazol-2-yl]methyl]carbamate
• InChI: InChI=1S/C10H17N3O2S/c1-10(2,3)15-9(14)12-5-8-13-7(4-11)6-16-8/h6H,4-5,11H2,1-3H3,(H,12,14)
• InChI Key: ZOPHPATVZRBIET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=NC(=CS1)CN
• Molecular Formula: C10H17N3O2S
• Molecular Weight: 243.33 g/mol
• CAS RN: 185748-21-4

Description

Molecular Structure Analysis

The molecular structure of a similar compound, “tert-Butyl N-[4-(aminomethyl)phenyl]carbamate”, has been described with the InChI Key URXUHALBOWYXJZ-UHFFFAOYSA-N. Another similar compound, “tert-butyl N-{[4-(aminomethyl)oxan-4-yl]methyl}carbamate”, has the InChI Code 1S/C10H17N3O2S/c1-10(2,3)15-9(14)12-5-8-13-7(4-11)6-16-8/h6H,4-5,11H2,1-3H3,(H,12,14).

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving "Tert-butyl N-[[4-(aminomethyl)-1,3-thiazol-2-yl]methyl]carbamate".

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, “tert-Butyl N-[4-(aminomethyl)phenyl]carbamate”, include a molecular weight of 222.29 g/mol and a molecular formula of C12H18N2O2. Another similar compound, “tert-Butyl carbamate”, has a molecular weight of 117.1463.

Scientific Research Applications

Synthesis and Intermediate Applications

Tert-butyl N-[[4-(aminomethyl)-1,3-thiazol-2-yl]methyl]carbamate is an intermediate in the synthesis of biologically active compounds, such as omisertinib (AZD9291). Zhao et al. (2017) established a rapid synthetic method for a similar compound, tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2methoxyphenyl) carbamate, from commercially available precursors, achieving an 81% yield over three steps, indicating the compound's relevance in drug synthesis processes (Zhao et al., 2017).

Structural and Crystallographic Insights

Carbamate derivatives, including tert-butyl-based compounds, have been structurally characterized to understand their molecular environments and interactions. For instance, Das et al. (2016) synthesized two carbamate derivatives and analyzed their crystal structures, highlighting the significance of hydrogen bonds and other molecular interactions in forming three-dimensional architectures (Das et al., 2016).

Chemical Properties and Reactions

The study of tert-butyl carbamate derivatives extends to their chemical properties and reactions. Pedregosa et al. (1996) examined tert-butyl 2-chlorosulfonyl-1,3,4-thiadiazole-5­carbamate, a related compound, focusing on bond lengths, angles, and interactions between the sulfonyl group and the thiadiazole ring. Such studies contribute to the understanding of the compound's reactivity and potential applications in synthesis (Pedregosa et al., 1996).

Advanced Material Synthesis

Further, research on this compound and related compounds aids in the development of advanced materials. The synthesis of spirocyclopropanated analogues of insecticides from tert-butyl N-[1-(hydroxymethyl)cyclopropyl]carbamate showcases the compound's utility in creating novel pesticides with potentially improved efficacy and safety profiles (Brackmann et al., 2005).

Enantioselective Synthesis and Drug Development

The compound's role extends to enantioselective synthesis, illustrating its importance in creating chiral molecules for pharmaceutical applications. Ellman et al. (2002) discussed the use of tert-butyl-based N-tert-butanesulfinyl imines as intermediates for the asymmetric synthesis of amines, demonstrating the compound's relevance in developing drugs with specific stereochemistry (Ellman et al., 2002).

Mechanism of Action

The mechanism of action for “Tert-butyl N-[[4-(aminomethyl)-1,3-thiazol-2-yl]methyl]carbamate” is not specified in the available sources.

Safety and Hazards

“Tert-butyl N-[[4-(aminomethyl)-1,3-thiazol-2-yl]methyl]carbamate” should be handled with care. It may be harmful if swallowed and can cause serious eye damage and severe skin burns.